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Compound of Interest

Compound Name: N,N-Dimethyl-p-phenylenediamine

Cat. No.: B046274 Get Quote

This technical guide provides an in-depth analysis of the solubility of N,N-Dimethyl-p-
phenylenediamine (DMPD) in water and ethanol. The information is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who utilize this

compound. This document outlines quantitative solubility data, detailed experimental protocols

for solubility determination, and logical diagrams to illustrate key concepts.

Physicochemical Properties of N,N-Dimethyl-p-
phenylenediamine
N,N-Dimethyl-p-phenylenediamine (CAS No: 99-98-9) is an organic compound that typically

appears as a solid that may range in color from brown to black, or reddish-violet crystals, which

can darken upon exposure to air and light.[1][2] It serves as a crucial intermediate in the

synthesis of dyes and agrochemicals and is also used as a redox indicator in various assays.

[1][3][4]

Table 1: General Physicochemical Properties
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Property Value

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol [2]

Melting Point 34-36 °C[1][3][5]

Boiling Point 262 °C[3][5]

Appearance Brown to grey to black liquid or solid[1]

Quantitative Solubility Data
The solubility of N,N-Dimethyl-p-phenylenediamine is influenced by the solvent's polarity and

the pH of the medium. As an aromatic amine, its solubility in aqueous solutions is pH-

dependent.

Table 2: Solubility in Water

Value Temperature Conditions Source

11 g/L 20 °C Standard Pressure [4][5]

10 mg/mL Not Specified Standard Pressure [1]

Table 3: Solubility in Ethanol and Other Organic Solvents

Solvent Quantitative Value
Qualitative
Description

Source

Ethanol (Alcohol) Data not available Soluble [4][6]

Chloroform 10 mg/mL Soluble [1]

Diethyl Ether Data not available Soluble [4]

Petroleum Ether Data not available Soluble [4]
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Note: While specific quantitative data for ethanol is not readily available in the cited literature, it

is consistently reported as being soluble in polar organic solvents like ethanol.[6] The

dihydrochloride salt form of the compound is noted to be easily soluble in both water and

ethanol.[7]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a solid

organic compound like N,N-Dimethyl-p-phenylenediamine. This method is based on the

principle of saturation.

Objective: To determine the concentration of a saturated solution of N,N-Dimethyl-p-
phenylenediamine in a given solvent (water or ethanol) at a controlled temperature.

Materials:

N,N-Dimethyl-p-phenylenediamine (solid, high purity)

Solvent (distilled water or absolute ethanol)

Thermostatic shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., 0.45 µm syringe filter)

Spectrophotometer or HPLC for concentration measurement

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of solid N,N-Dimethyl-p-
phenylenediamine to a known volume of the solvent in a sealed container. This ensures

that saturation is achieved.

Equilibration: Place the container in a thermostatic shaker or water bath set to a constant,

controlled temperature (e.g., 20 °C). Agitate the mixture for a sufficient period (e.g., 24-48
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hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, allow the solution to stand undisturbed at the

controlled temperature for several hours to let the excess solid settle.

Sample Collection: Carefully withdraw a known volume of the clear supernatant using a

pipette. To avoid transferring any solid particles, the pipette tip should be fitted with a filter or

the sample should be immediately passed through a syringe filter.

Dilution: Dilute the collected sample gravimetrically or volumetrically to a concentration

suitable for the chosen analytical method.

Quantification: Determine the concentration of N,N-Dimethyl-p-phenylenediamine in the

diluted sample using a calibrated analytical technique such as UV-Vis spectrophotometry or

High-Performance Liquid Chromatography (HPLC).

Calculation: Calculate the original concentration of the saturated solution, accounting for the

dilution factor. The result is expressed in units such as g/L or mg/mL.

Visualizations: Workflows and Chemical Principles
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for solubility determination and the chemical principle behind the pH-dependent

solubility of amines.
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Preparation

Equilibration & Sampling

Analysis

1. Add excess DMPD
to a known volume of solvent

2. Seal container and place
in thermostatic shaker

3. Agitate at constant temp
(e.g., 24h at 20°C)

4. Let excess solid settle

5. Withdraw supernatant
using a filtered pipette

6. Prepare serial dilutions
of the sample

7. Measure concentration
(e.g., HPLC, UV-Vis)

8. Calculate solubility
(accounting for dilution)

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination.
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N,N-Dimethyl-p-phenylenediamine (Weak Base)

Protonated Salt Form

Logical Relationship

(CH₃)₂N-C₆H₄-NH₂ Limited Water Solubility

[(CH₃)₂N-C₆H₄-NH₃]⁺ Higher Water Solubility

+ H⁺ (Acid)
- H⁺ (Base)

In acidic conditions (lower pH), the amine is protonated,
forming a more polar salt that is more soluble in water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046274#n-n-dimethyl-p-phenylenediamine-solubility-
in-water-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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